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Compound of Interest

Compound Name: 3-(3-Chlorophenyl)propiophenone
CAS No.: 58122-03-5
Cat. No.: B1298397

Get Quote

Operational Guide: Safe Disposal and Waste Management of 3-(3-
Chlorophenyl)propiophenone

Executive Summary

Immediate Action Required: Do NOT dispose of 3-(3-Chlorophenyl)propiophenone via
sanitary sewer, trash, or evaporation.[1][2] This compound is a halogenated aromatic ketone;
its disposal requires high-temperature incineration with acid gas scrubbing capabilities.[1][2]

Critical Segregation Rule: strictly segregate this waste into Halogenated Waste streams. Mixing
with non-halogenated solvents (e.g., acetone, ethanol) significantly increases disposal costs
and complicates incineration processes due to the generation of corrosive hydrogen chloride
(HCI) gas.[1]

Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in a self-validating safety
protocol.[1][2]
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Parameter

Data

Operational Implication

Chemical Name

3-(3-
Chlorophenyl)propiophenone

Primary identifier for waste

tags.

CAS Number

58122-03-5 (or isomer specific)

Verify against SDS to prevent

cross-contamination.[1][2]

Molecular Formula

Ci15H13CIO

Chlorine content dictates

"Halogenated" waste stream.

[2]

Physical State

Solid (crystalline powder)

May require dissolution for
liquid waste streams or solid

packing.[2]

Key Hazards

Skin/Eye lIrritant, Acute Tox.[1]

Requires full PPE (Nitrile
gloves, safety goggles).[1]

Incompatibilities

Strong Oxidizing Agents

Do not mix with nitric acid,
perchlorates, or
permanganates in waste
drums.[1]

Waste Stream Segregation & Management

As a Senior Application Scientist, | emphasize source segregation. Once a halogenated

compound enters a non-halogenated drum, the entire drum must be treated as halogenated,

often tripling the disposal cost.[1]

Protocol A: Solid Waste (Pure Compound)

o Containment: Place the solid substance in a screw-top jar (glass or HDPE).

o Labeling: Apply a hazardous waste label.

o Constituents: "3-(3-Chlorophenyl)propiophenone, 98%."[1][2]

o Hazard Checkbox: Toxic, Irritant.[1]
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e Secondary Containment: Place the jar into a clear, sealable plastic bag (4-mil thickness)
before placing it in the solid waste drum.

Protocol B: Liquid Waste (Reaction Mixtures/Rinsates)

o Solvent Compatibility: Ensure the carrier solvent is compatible.[1][2] (e.g., Dichloromethane,
Ethyl Acetate).[1][3]

o Stream Selection: Pour into the HALOGENATED SOLVENT carboy.

o Why? Incinerators burn halogenated waste at higher temperatures (>1100°C) with
scrubbers to neutralize the HCI byproducts.

» Headspace: Leave 10% headspace in the container to allow for vapor expansion.[1][2]

Decision Logic: Waste Workflow

The following diagram illustrates the critical decision points for disposing of chlorinated
intermediates.
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l
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Final Disposal:
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Click to download full resolution via product page
Figure 1: Decision tree for the segregation and packaging of halogenated aromatic waste.

Emergency Spill Response

Trustworthiness relies on preparedness.[1][2] This protocol is self-validating: if you have these
materials on hand, you can manage a breach immediately.
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¢ Isolate: Evacuate the immediate area. Mark the zone.

e PPE Up: Wear nitrile gloves (double-gloved recommended), lab coat, and safety goggles.[1]
If powder is airborne, use an N95 or P100 respirator.[1]

e Contain:

o Solids: Gently cover with a wet paper towel to prevent dust generation, then scoop into a
waste container.[1]

o Liquids: Surround with vermiculite or chem-mats.[1][2] Do NOT use sawdust
(combustible).[2]

o Clean: Wipe the surface with a soap/water solution.[1][2] Place all cleanup materials into the
Solid Hazardous Waste bin.

Regulatory Framework (RCRA Compliance)

In the United States, this compound falls under the Resource Conservation and Recovery Act
(RCRA).[1]

» Waste Characterization: While 3-(3-Chlorophenyl)propiophenone is not explicitly "P" or "U"
listed, it is a Characteristic Waste if it exhibits toxicity or is mixed with ignitable solvents.[1][2]

» Halogenated Solvents (F-List): If mixed with spent halogenated solvents (e.g., Methylene
Chloride), it adopts FO01/F002 codes.[1][2]

o Generator Status: Ensure your lab's "Cradle-to-Grave" documentation tracks this mass from
purchase to the incineration manifest.[1][2]

References

¢ PubChem.3-(3-Chlorophenyl)propiophenone Compound Summary. National Library of
Medicine.[1][2] [Link][1][2]

e U.S. Environmental Protection Agency (EPA).Criteria for the Definition of Solid Waste and
Solid and Hazardous Waste Exclusions. 40 CFR Part 261.[1] [Link][1][2]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-chlorophenyl_propan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-chlorophenyl_propan-1-one
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-chlorophenyl_propan-1-one
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b1298397/docs?utm_src=pdf-body#3-3-chlorophenyl-propiophenone-proper-disposal-procedures
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-chlorophenyl_propan-1-one
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-chlorophenyl_propan-1-one
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-chlorophenyl_propan-1-one
https://www.benchchem.com/product/b1298397/docs?utm_src=pdf-body#3-3-chlorophenyl-propiophenone-proper-disposal-procedures
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-chlorophenyl_propan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/58122-03-5
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-chlorophenyl_propan-1-one
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-chlorophenyl_propan-1-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. 29 CFR 1910.1200(g).[2] [LinK][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. wku.edu [wku.edu]

2. 3'-Chloropropiophenone | C9H9CIO | CID 587128 - PubChem [pubchem.ncbi.nim.nih.gov]

3. Waste Code [rcrainfo.epa.gov]

e To cite this document: BenchChem. [3-(3-Chlorophenyl)propiophenone proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298397/docs#3-3-chlorophenyl-propiophenone-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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